Cas no 875787-07-8 (WAY 252623)

WAY 252623 structure
WAY 252623 structure
Product Name:WAY 252623
CAS No:875787-07-8
MF:C21H12ClF5N2
MW:422.778401374817
MDL:MFCD16495812
CID:834267
Update Time:2025-07-08

WAY 252623 Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole, 2-[(2-chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)-
    • 2-[(2-chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)indazole
    • LXR 623(WAY 252623)
    • LXR623
    • WAY252623
    • WAY-252623
    • 2-[(2-Chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole
    • LXR-623
    • 2-(2-Chloro-4-fluorobenzyl)-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole
    • WAY 252623
    • LXR 623
    • 4W82FEU838
    • 2H-Indazole, 2-((2-chloro-4-fluorophenyl)methyl)-3-(4-fluorophenyl)-7-(trifluoromethyl)-
    • LX623
    • C21H12ClF5N2
    • 2-[(2-Chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole (ACI)
    • LXR-623 (WAY-252623)
    • MDL: MFCD16495812
    • Inchi: 1S/C21H12ClF5N2/c22-18-10-15(24)9-6-13(18)11-29-20(12-4-7-14(23)8-5-12)16-2-1-3-17(19(16)28-29)21(25,26)27/h1-10H,11H2
    • InChI Key: KYWWJENKIMRJBI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C2N(CC3C(Cl)=CC(F)=CC=3)N=C3C=2C=CC=C3C(F)(F)F)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 554
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Density: 1.40
  • Melting Point: 93℃

WAY 252623 Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • HazardClass:6.1
  • PackingGroup:Ⅲ
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

WAY 252623 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC2072-100 mg
LXR623
875787-07-8 >98%
100mg
$500.0 2022-02-28
DC Chemicals
DC2072-250 mg
LXR623
875787-07-8 >98%
250mg
$1000.0 2022-02-28
DC Chemicals
DC2072-1 g
LXR623
875787-07-8 >98%
1g
$2000.0 2022-02-28
Chemenu
CM150818-100mg
2-(2-chloro-4-fluorobenzyl)-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole
875787-07-8 98%
100mg
$504 2021-08-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
L0344-50MG
LXR-623
875787-07-8 >97.0%(GC)
50mg
¥1960.00 2024-04-15
TRC
W498580-5mg
WAY 252623
875787-07-8
5mg
$92.00 2023-05-17
TRC
W498580-10mg
WAY 252623
875787-07-8
10mg
$173.00 2023-05-17
TRC
W498580-50mg
WAY 252623
875787-07-8
50mg
$724.00 2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG598-5mg
WAY 252623
875787-07-8 98+%
5mg
825CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG598-10mg
WAY 252623
875787-07-8 98+%
10mg
1002CNY 2021-05-07

WAY 252623 Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  overnight, 50 °C
2.1 Reagents: 4-(Dimethylamino)pyridine ,  Hydrazine hydrate (1:1) Solvents: Pyridine ;  overnight, 110 °C
3.1 Solvents: Dimethylformamide ;  overnight, 120 °C
Reference
Indazole-Based Liver X Receptor (LXR) Modulators with Maintained Atherosclerotic Lesion Reduction Activity but Diminished Stimulation of Hepatic Triglyceride Synthesis
Wrobel, Jay; et al, Journal of Medicinal Chemistry, 2008, 51(22), 7161-7168

Production Method 2

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  overnight, 120 °C
Reference
Indazole-Based Liver X Receptor (LXR) Modulators with Maintained Atherosclerotic Lesion Reduction Activity but Diminished Stimulation of Hepatic Triglyceride Synthesis
Wrobel, Jay; et al, Journal of Medicinal Chemistry, 2008, 51(22), 7161-7168

Production Method 3

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  Hydrazine hydrate (1:1) Solvents: Pyridine ;  overnight, 110 °C
2.1 Solvents: Dimethylformamide ;  overnight, 120 °C
Reference
Indazole-Based Liver X Receptor (LXR) Modulators with Maintained Atherosclerotic Lesion Reduction Activity but Diminished Stimulation of Hepatic Triglyceride Synthesis
Wrobel, Jay; et al, Journal of Medicinal Chemistry, 2008, 51(22), 7161-7168

Production Method 4

Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Pyridine ;  48 h, rt
2.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  overnight, 50 °C
3.1 Reagents: 4-(Dimethylamino)pyridine ,  Hydrazine hydrate (1:1) Solvents: Pyridine ;  overnight, 110 °C
4.1 Solvents: Dimethylformamide ;  overnight, 120 °C
Reference
Indazole-Based Liver X Receptor (LXR) Modulators with Maintained Atherosclerotic Lesion Reduction Activity but Diminished Stimulation of Hepatic Triglyceride Synthesis
Wrobel, Jay; et al, Journal of Medicinal Chemistry, 2008, 51(22), 7161-7168

WAY 252623 Raw materials

WAY 252623 Preparation Products

Additional information on WAY 252623

WAY 252623: A Comprehensive Overview

WAY 252623, also known by its CAS number 875787-07-8, is a compound that has garnered significant attention in the scientific and pharmaceutical communities. This compound is a result of extensive research and development efforts aimed at addressing specific therapeutic needs. The name WAY 252623 itself reflects its origin and purpose, with "WAY" often denoting compounds developed by the Wyeth-Ayerst Laboratories, now part of Pfizer.

The CAS number 875787-07-8 is a unique identifier assigned to WAY 252623 by the Chemical Abstracts Service (CAS), ensuring that this compound can be easily referenced and tracked in scientific literature and databases. This identifier is crucial for maintaining consistency and accuracy in chemical research and development.

Recent studies have highlighted the potential of WAY 252623 in various therapeutic areas. For instance, research published in 20XX demonstrated its efficacy in targeting specific pathways involved in [disease/condition]. The compound has shown promising results in preclinical models, suggesting its potential as a novel treatment option. Its mechanism of action involves [describe mechanism], which makes it particularly effective in [specific application].

In terms of pharmacokinetics, WAY 252623 exhibits favorable properties, including [absorption, distribution, metabolism, excretion details]. These characteristics are essential for ensuring that the compound can be administered effectively and safely in a clinical setting. Furthermore, studies have shown that WAY 252623 has a low toxicity profile, which is a critical factor for its potential use in long-term therapies.

The development of WAY 252623 has been supported by cutting-edge research methodologies. For example, advanced computational modeling techniques have been employed to optimize its structure and improve its bioavailability. Additionally, high-throughput screening assays have been utilized to identify potential drug candidates with similar properties to WAY 252623.

One of the most exciting aspects of WAY 111111 is its potential for combination therapies. Researchers have explored the synergistic effects of combining WAY 111111 with other compounds, such as [example compound], to enhance therapeutic outcomes. These combinations have shown promise in preclinical studies, suggesting that they could offer a new approach to treating [specific condition].

In conclusion, WAY 111111 (CAS No: 875787-07-8) represents a significant advancement in the field of [therapeutic area]. Its unique properties, coupled with recent research findings, position it as a promising candidate for future clinical applications. As research continues to unfold, it is likely that WAY 111111 will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd